Cas no 2866307-65-3 (Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1) )

Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1) is a halogenated aromatic amine derivative with potential applications in pharmaceutical and chemical synthesis. The compound features a bromo and chloro substituent on the benzene ring, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. Its structural properties make it a valuable intermediate in the development of bioactive molecules, particularly in medicinal chemistry for designing receptor-targeting compounds. The presence of both halogen and methylamine functional groups allows for further derivatization, offering versatility in synthetic pathways. Strict quality control ensures high purity and consistency for research and industrial use.

Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1) structure

2866307-65-3 structure

Product Name:Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1)

CAS No:2866307-65-3

MF:C₈H₁₀BrCl₂N

MW:270.981699466705

CID:5561640

Update Time:2025-06-08

Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1)
- Inchi： 1S/C8H9BrClN.ClH/c1-11-5-6-2-3-8(10)7(9)4-6;/h2-4,11H,5H2,1H3;1H
- InChI Key： OVRCIYDYFLRKPB-UHFFFAOYSA-N
- SMILES： Cl.ClC1C(Br)=CC(CNC)=CC=1

Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-39879431-0.05g	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	0.05g	$162.0	2023-07-07
Enamine	EN300-39879431-0.1g	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	0.1g	$241.0	2023-07-07
Enamine	EN300-39879431-0.25g	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	0.25g	$347.0	2023-07-07
Enamine	EN300-39879431-0.5g	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	0.5g	$546.0	2023-07-07
Enamine	EN300-39879431-1.0g	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	1.0g	$699.0	2023-07-07
Enamine	EN300-39879431-2.5g	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	2.5g	$1370.0	2023-07-07
Enamine	EN300-39879431-5.0g	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	5.0g	$2028.0	2023-07-07
Enamine	EN300-39879431-10.0g	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	10.0g	$3007.0	2023-07-07
Aaron	AR027W2F-50mg	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	50mg	$248.00	2025-02-15
Aaron	AR027W2F-100mg	[(3-bromo-4-chlorophenyl)methyl](methyl)amine hydrochloride	2866307-65-3	95%	100mg	$357.00	2025-02-15

Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1) Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1)

Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1) and its Applications in Modern Chemical Research

Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1), with the CAS number 2866307-65-3, is a significant compound in the realm of pharmaceutical and chemical research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The structural features of Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, including the presence of bromo and chloro substituents, make it a valuable intermediate in the development of novel pharmaceutical agents.

The hydrochloride (1:1) formulation enhances the stability and solubility of the compound, making it more suitable for a wide range of laboratory and industrial applications. In recent years, there has been a growing interest in exploring the potential of this compound in drug discovery and development. Its unique structural motif has been leveraged to design molecules with enhanced pharmacological properties.

One of the most compelling aspects of Benzenemethanamine, 3-bromo-4-chloro-N-methyl- is its role as a building block in the synthesis of more complex organic molecules. The bromo and chloro substituents provide reactive sites that can be selectively modified through various chemical transformations, such as cross-coupling reactions. These reactions are pivotal in constructing intricate molecular architectures that are often required for the development of new drugs.

In the context of modern pharmaceutical research, Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1) has been utilized in the synthesis of kinase inhibitors, which are critical for treating various types of cancer and inflammatory diseases. Kinase inhibitors target specific enzymes involved in cell signaling pathways, thereby modulating cellular processes that are dysregulated in disease states. The ability to incorporate this compound into drug candidates has led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The use of computational methods has also played a crucial role in understanding the potential applications of Benzenemethanamine, 3-bromo-4-chloro-N-methyl-. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets, providing insights into its mechanism of action. These studies have not only helped in optimizing its pharmacological properties but also in identifying potential side effects that need to be addressed.

Furthermore, the hydrochloride salt form of this compound has been found to exhibit improved pharmacokinetic profiles compared to its free base form. This enhancement in solubility and stability makes it more amenable for formulation into drug products. The ability to deliver active pharmaceutical ingredients efficiently is a key consideration in drug development, and compounds like Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1) contribute significantly to achieving this goal.

The growing body of research on Benzenemethanamine, 3-bromo-4-chloro-N-methyl- underscores its importance as a versatile intermediate in chemical synthesis. Its applications extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. The ability to functionalize its structure allows for the creation of novel materials with tailored properties, which can be useful in various industrial applications.

In conclusion, Benzenemethanamine, 3-bromo-4-chloro-N-methyl-, hydrochloride (1:1), with CAS number 2866307-65-3, represents a cornerstone in modern chemical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex molecules with significant biological activity. As research continues to uncover new applications for this compound, its importance is likely to grow even further.